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Compound of Interest

Compound Name: 3,4',5-Tribromosalicylanilide

Cat. No.: B1170431 Get Quote

Essential Safety and Handling Guide for 3,4',5-
Tribromosalicylanilide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3,4',5-Tribromosalicylanilide (TBS), a compound used as a bacteriostatic agent

and pesticide.[1][2] Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

Hazard Identification and Classification
3,4',5-Tribromosalicylanilide is classified as harmful if swallowed and is an irritant.[3] It is also

recognized as an environmental hazard due to its toxicity to aquatic life.[3] It is a potent

photosensitizer and can cause skin disorders upon exposure.[4]

Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral H302 Warning

Hazardous to the aquatic

environment, acute hazard
H400 Warning

Skin Irritation - Warning
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Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment protocols is mandatory when

handling 3,4',5-Tribromosalicylanilide to minimize exposure risk.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Solvex, neoprene, viton,

butyl, buna, natural latex).[5]

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or a face shield.[6]

Protects against splashes and

dust particles.

Respiratory Protection Dust respirator.[6]
Prevents inhalation of harmful

dust.

Skin and Body Protection

Protective clothing, such as a

lab coat and, if necessary,

protective boots.[6]

Minimizes skin exposure to the

chemical.

Operational Plan: Handling and Storage
A systematic approach to handling and storing 3,4',5-Tribromosalicylanilide is crucial for

maintaining a safe laboratory environment.

Handling Protocol:
Ventilation: Always handle 3,4',5-Tribromosalicylanilide in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[6]

Dispensing: When weighing or transferring the powder, take care to prevent the dispersion of

dust.[6]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands

and face thoroughly after handling.[6]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[6]
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Storage Protocol:
Container: Keep the container tightly closed when not in use.[6]

Location: Store in a cool, dark, and dry place.[6]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[6]

Disposal Plan
The disposal of 3,4',5-Tribromosalicylanilide and its containers must be conducted in

accordance with all federal, state, and local regulations. As a halogenated organic compound,

specific disposal procedures are required.

Waste Segregation: Collect waste containing 3,4',5-Tribromosalicylanilide in a dedicated,

clearly labeled "Halogenated Organic Waste" container.[3] Do not mix with non-halogenated

waste.

Containerization: Use a designated, leak-proof, and sealable container for waste collection.

Spill Residue: Any materials used to clean up spills of 3,4',5-Tribromosalicylanilide (e.g.,

absorbent pads) should also be placed in the designated hazardous waste container.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

chemical waste management company.

Alternative Disposal Method: In some cases, it may be possible to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber. This should only be performed by qualified personnel in a permitted facility.[6]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 3,4',5-Tribromosalicylanilide

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated fume hood

Weigh and transfer chemical carefully

Perform experimental procedure

Decontaminate work surfaces

Segregate and label waste

Dispose of waste via certified channels

Doff and dispose of/decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3,4',5-Tribromosalicylanilide.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 3,4',5-
Tribromosalicylanilide.

First Aid Measures:
Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If the individual feels unwell, seek medical advice.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

water or shower. If skin irritation or a rash occurs, get medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[6]

Ingestion: If swallowed, call a POISON CENTER or doctor if you feel unwell. Rinse the

mouth.[6] Do not induce vomiting.[5]

Spill Response:
Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the product from entering drains.

Cleanup: Carefully sweep the spilled solid material into an airtight container, avoiding dust

dispersion.

Disposal: Dispose of the collected material and any contaminated cleaning supplies as

hazardous waste in accordance with regulations.[6]

Emergency Response Flowchart
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Emergency Procedures for 3,4',5-Tribromosalicylanilide Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Incident

Remove contaminated clothing Rinse cautiously with water for several minutes Move to fresh air Call POISON CENTER or doctor

Rinse skin with water/shower

Seek medical attention if irritation persists

Remove contact lenses if present

Seek immediate medical attention

Keep at rest in a comfortable position

Seek medical attention if unwell

Rinse mouth

Do NOT induce vomiting

Click to download full resolution via product page

Caption: A flowchart outlining the immediate actions to take in case of exposure to 3,4',5-
Tribromosalicylanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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